molecular formula C10H11NO3S2 B15362665 O-ethyl (3-nitrophenyl)methylsulfanylmethanethioate

O-ethyl (3-nitrophenyl)methylsulfanylmethanethioate

Cat. No.: B15362665
M. Wt: 257.3 g/mol
InChI Key: KVUCFIQADPELGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

O-Ethyl (3-nitrophenyl)methylsulfanylmethanethioate is a sulfur-containing organic compound characterized by a dithioate functional group (C=S-S-) linked to a 3-nitrophenyl aromatic ring and an O-ethyl ester moiety.

Properties

Molecular Formula

C10H11NO3S2

Molecular Weight

257.3 g/mol

IUPAC Name

O-ethyl (3-nitrophenyl)methylsulfanylmethanethioate

InChI

InChI=1S/C10H11NO3S2/c1-2-14-10(15)16-7-8-4-3-5-9(6-8)11(12)13/h3-6H,2,7H2,1H3

InChI Key

KVUCFIQADPELGV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=S)SCC1=CC(=CC=C1)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

O-Ethyl [2-(Trifluoromethyl)pyridin-3-yl]methylsulfanylmethanethioate

Key Differences :

  • Substituent : The pyridinyl ring with a trifluoromethyl group (CF₃) replaces the 3-nitrophenyl group.
  • Electronic Effects : The CF₃ group is strongly electron-withdrawing and lipophilic, enhancing membrane permeability compared to the nitro group.
  • Applications : Used in agricultural chemistry for pest control due to its optimized balance of solubility and bioactivity .

Similarities :

  • Both compounds share the O-ethyl dithioate core (C-S-S-C-O-ethyl), which may confer similar thiol-mediated reactivity or degradation pathways.
Property O-Ethyl (3-Nitrophenyl)methylsulfanylmethanethioate O-Ethyl [2-(Trifluoromethyl)pyridin-3-yl]methylsulfanylmethanethioate
Molecular Formula C₁₀H₁₁NO₃S₂ (estimated) C₁₀H₁₀F₃NOS₂
Aromatic Substituent 3-Nitrophenyl 2-(Trifluoromethyl)pyridin-3-yl
Key Functional Groups Dithioate, Nitro Dithioate, Trifluoromethyl
Potential Applications Agrochemical intermediates Agricultural pesticides

Organophosphorus Compounds (e.g., EPN, Edifenphos)

Key Differences :

  • Core Structure: Organophosphorus compounds (e.g., O-ethyl O-(4-nitrophenyl) phenylphosphonothioate, EPN) contain a phosphorus center with thioate/phosphorothioate groups, unlike the carbon-centered dithioate in the target compound .
  • Toxicity Mechanism : Phosphorus-based compounds often inhibit acetylcholinesterase, while dithioates may act via thiol oxidation or radical scavenging.
  • Environmental Persistence : Phosphorus esters generally hydrolyze faster than sulfur-rich dithioates, which may persist longer in soil .

Similarities :

  • Both classes are used in pest control and share O-ethyl ester moieties that influence bioavailability.

O-Ethyl Methylphosphonothioate and Derivatives

Key Differences :

  • Phosphorus vs. Carbon Backbone: Compounds like O-ethyl methylphosphonothioate (CAS 64-17-5) feature a phosphorus atom bonded to methyl and O-ethyl groups, enabling nucleophilic reactivity distinct from the carbon-sulfur system in the target compound .
  • Regulatory Status: Phosphonothioates are often regulated as chemical warfare precursors (e.g., Schedule 2B04), whereas dithioates have broader agrochemical applications .

Similarities :

O-Ethyl Ethylphosphonochloridothioate

Key Differences :

  • Reactive Chloride Group: This compound (CAS 1497-68-3) includes a chloridothioate group, making it a reactive intermediate for synthesizing organophosphate insecticides, unlike the nitroaromatic dithioate .
  • Synthetic Utility : Used as a phosphorylating agent, while the target compound may function as a final product or bioactive agent .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.